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Compound of Interest

Compound Name: 1-Ethylindan

Cat. No.: B1361379 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Ethylindan

This technical guide provides a comprehensive overview of the key physical properties of 1-
Ethylindan, specifically its boiling and melting points. It is intended for researchers, scientists,

and professionals in the field of drug development who require accurate physical data and an

understanding of the experimental methodologies used to determine them.

Physical Properties of 1-Ethylindan
1-Ethylindan, a derivative of indane, is a hydrocarbon with the chemical formula C₁₁H₁₄.

Accurate knowledge of its physical properties is essential for its handling, purification, and use

in various chemical syntheses.

Summary of Physical Data
The primary physical constants for 1-Ethylindan are summarized in the table below. These

values are critical for predicting the compound's behavior under different experimental

conditions.
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Physical Property Value Notes

Boiling Point 222 °C At 760 mmHg[1]

Melting Point -1.5 °C Estimated value[1]

Density 0.936 g/cm³

Experimental Protocols for Physical Property
Determination
The following sections detail the standard laboratory procedures for determining the boiling and

melting points of organic compounds like 1-Ethylindan.

Determination of Boiling Point by Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For pure organic compounds, this is typically determined by distillation.

Principle: Distillation separates components of a liquid mixture based on differences in their

boiling points. By heating a liquid to its boiling point, the vapor can be collected and condensed

back into a liquid, and the temperature of the vapor is recorded as the boiling point.

Apparatus:

Round-bottom flask

Heating mantle or oil bath

Distillation head (still head)

Condenser

Thermometer

Receiving flask

Boiling chips
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Procedure:

The 1-Ethylindan sample is placed in the round-bottom flask along with a few boiling chips

to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer is positioned in the distillation

head such that the top of the bulb is level with the bottom of the side-arm leading to the

condenser.

Cooling water is circulated through the outer jacket of the condenser.

The sample is heated gently. As the liquid boils, the vapor rises into the distillation head.

The temperature is monitored closely. The boiling point is recorded as the temperature at

which the vapor temperature stabilizes while the liquid is condensing and dripping into the

receiving flask.

Determination of Melting Point by Capillary Method
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

crystalline solids, the melting point is a sharp, well-defined temperature.

Principle: A small, finely powdered sample of the compound is heated slowly in a capillary tube.

The temperature range over which the substance melts is observed and recorded as the

melting point.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar device)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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A small amount of 1-Ethylindan is finely ground using a mortar and pestle.

The open end of a capillary tube is tapped into the powdered sample to introduce a small

amount of the compound.

The capillary tube is inverted and tapped gently to pack the sample into the sealed bottom. A

sample height of 2-3 mm is sufficient.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature about 10-15 °C below the expected melting

point.

The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of

the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental procedures described above.

Apparatus Setup Measurement Procedure

Place sample and boiling chips in flask Assemble distillation apparatus Position thermometer correctly Start condenser water flow Gently heat the sample Observe vapor condensation Record stable vapor temperature Boiling Point
Result

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Sample Preparation Measurement

Grind sample to a fine powder Pack sample into capillary tube Place capillary in apparatus Heat rapidly to ~15°C below MP Reduce heating rate to 1-2°C/min Record temperature of first liquid drop Record temperature of complete liquefaction Melting Point Range
Result

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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